8-Methylhenicosanoyl-CoA

• Molecular Formula: C43H78N7O17P3S
• Molecular Weight: 1090.1 g/mol
• InChI: InChI=1S/C43H78N7O17P3S/c1-5-6-7-8-9-10-11-12-13-14-17-20-31(2)21-18-15-16-19-22-34(52)71-26-25-45-33(51)23-24-46-41(55)38(54)43(3,4)28-64-70(61,62)67-69(59,60)63-27-32-37(66-68(56,57)58)36(53)42(65-32)50-30-49-35-39(44)47-29-48-40(35)50/h29-32,36-38,42,53-54H,5-28H2,1-4H3,(H,45,51)(H,46,55)(H,59,60)(H,61,62)(H2,44,47,48)(H2,56,57,58)
• InChIKey: WBQGEOWKTJALFV-UHFFFAOYSA-N

8-Methylhenicosanoyl-CoA Procurement: Chemical Identity and Baseline Specifications

8-Methylhenicosanoyl-CoA is a very-long-chain acyl-CoA derivative with the molecular formula C43H78N7O17P3S and a molecular weight of 1090.1 g/mol [1]. It is characterized as a C21 fatty acyl thioester of coenzyme A, featuring an 8-methyl branch on the henicosanoyl chain [2]. As a member of the branched-chain, very-long-chain acyl-CoA family, this compound is predicted to be a substrate for very long-chain acyl-CoA synthase and is implicated in peroxisomal beta-oxidation pathways [2].

Peroxisomal beta-oxidation pathway research substrate

Branched-chain acyl-CoA authentic lipidomics standard

Positional isomer specificity required for enzyme assays

• [1] PubChem. (2026). 8-Methylhenicosanoyl-CoA. PubChem Compound Summary for CID 157008839. View Source
• [2] Human Metabolome Database. (2021). Showing metabocard for 8-Methylhenicosanoyl-CoA (HMDB0300738). View Source

8-Methylhenicosanoyl-CoA: Why In-Class Analogs Are Not Interchangeable

Substituting 8-Methylhenicosanoyl-CoA with a structurally related analog, such as the straight-chain henicosanoyl-CoA (C21:0-CoA) or a positional methyl-branched isomer (e.g., 12-methylhenicosanoyl-CoA), can lead to divergent experimental outcomes. Class-level studies on branched-chain acyl-CoA metabolism demonstrate that the position of a methyl branch is a critical determinant of enzyme-substrate recognition and reaction kinetics [1]. Enzymes such as branched-chain acyl-CoA oxidase and very-long-chain acyl-CoA dehydrogenase exhibit strict stereospecificity and are sensitive to the precise location of the alkyl branch [1]. Therefore, for assays requiring precise metabolic flux analysis or for use as an authentic standard in lipidomics, the specific 8-methyl isomer is required to ensure accurate and reproducible data.

Missing methyl branch

Straight-chain C21:0-CoA may alter enzyme recognition and substrate turnover kinetics.

Positional isomer mismatch

12- or 20-methyl isomers may shift substrate specificity profiles in metabolic assays.

Enzyme stereospecificity constraint

Acyl-CoA dehydrogenase requires exact branch position; class-level evidence indicates sensitivity.

• [1] Battaile KP, et al. (1998). Human long chain, very long chain and medium chain acyl-CoA dehydrogenases are specific for the S-enantiomer of 2-methylpentadecanoyl-CoA. Biochim Biophys Acta, 1390(3):333-8. View Source

8-Methylhenicosanoyl-CoA: Quantitative Evidence for Differentiation and Selection

Structural Differentiation: 8-Methyl Branch Defines Identity Against Positional Isomers

The primary and definitive differentiator for 8-Methylhenicosanoyl-CoA is the position of its single methyl branch at the C8 carbon of the henicosanoyl chain. This contrasts with other commercially catalogued C21 methyl-branched isomers, such as 12-methylhenicosanoyl-CoA and 20-methylhenicosanoyl-CoA [1][2]. While no direct head-to-head comparative kinetic data was identified in the literature, class-level evidence underscores that the location of a methyl branch profoundly impacts substrate recognition by key metabolic enzymes like branched-chain acyl-CoA oxidases and very-long-chain acyl-CoA dehydrogenase (VLCAD) [3].

Structural identity

Class-level inference

8-methyl branch at C8

vs 12-/20-methyl, straight-chain

Positional isomer specificity essential for metabolic assays

Class-level enzyme evidence supports branch-position sensitivity

Evidence Dimension	Chemical structure
Target Compound Data	Methyl branch at C8 position of C21 acyl chain
Comparator Or Baseline	12-methylhenicosanoyl-CoA (methyl branch at C12); 20-methylhenicosanoyl-CoA (methyl branch at C20); straight-chain henicosanoyl-CoA (C21:0-CoA, no branch)
Quantified Difference	Positional isomer; distinct InChIKey WBQGEOWKTJALFV-UHFFFAOYSA-N
Conditions	Chemical structure analysis (PubChem, HMDB)

Why This Matters

Procuring the correct positional isomer is essential for experimental reproducibility in studies of branched-chain fatty acid metabolism and lipidomic profiling.

• [1] Human Metabolome Database. (2021). Showing metabocard for 12-Methylhenicosanoyl-CoA (HMDB0300742). View Source
• [2] PubChem. (2026). 20-Methylhenicosanoyl-CoA. PubChem Compound Summary. View Source
• [3] Battaile KP, et al. (1998). Human long chain, very long chain and medium chain acyl-CoA dehydrogenases are specific for the S-enantiomer of 2-methylpentadecanoyl-CoA. Biochim Biophys Acta, 1390(3):333-8. View Source

Predicted Physicochemical Properties: LogP as a Distinguishing Factor from Unbranched Analogs

Predicted logP values offer a quantifiable, albeit computational, point of differentiation between 8-Methylhenicosanoyl-CoA and its straight-chain counterpart, henicosanoyl-CoA (C21:0-CoA). The Human Metabolome Database predicts a logP of 3.75 for 8-Methylhenicosanoyl-CoA, reflecting its increased lipophilicity due to the methyl branch [1]. This property is a critical parameter for optimizing reversed-phase liquid chromatography (RP-LC) methods and for predicting its behavior in cellular lipid environments.

Predicted logP

Reported

3.75 (ALOGPS)

Predicted higher lipophilicity than straight-chain analog

In silico estimate; validate experimentally

Evidence Dimension	Lipophilicity (predicted logP)
Target Compound Data	logP = 3.75 (ALOGPS)
Comparator Or Baseline	Henicosanoyl-CoA (C21:0-CoA, straight-chain)
Quantified Difference	Qualitative difference; branched-chain is expected to be more lipophilic than its straight-chain counterpart.
Conditions	In silico prediction (ALOGPS algorithm) as reported in HMDB

Why This Matters

This predicted lipophilicity difference is valuable for analytical chemists developing LC-MS methods to separate and quantify this isomer from its straight-chain or other branched-chain analogs in complex biological matrices.

• [1] Human Metabolome Database. (2021). Showing metabocard for 8-Methylhenicosanoyl-CoA (HMDB0300738) - Predicted Molecular Properties. View Source

Vendor-Specified Purity: A Baseline for Reproducible In Vitro Studies

Reputable vendors provide a defined minimum purity standard for 8-Methylhenicosanoyl-CoA, which is essential for ensuring consistency in experimental assays. For example, AlfaChemic lists the compound with a purity of ≥95% . This quantifiable metric is a key procurement consideration, as higher purity reduces the risk of off-target effects from contaminants and ensures that observed biological activity can be more confidently attributed to the compound of interest.

Specified purity

Specification review

≥95% (supplier)

Supports assay reproducibility and minimizes contaminants

Verify lot-specific COA

Evidence Dimension	Compound purity
Target Compound Data	≥95%
Comparator Or Baseline	Unspecified/standard grade (often <95%)
Quantified Difference	Minimum 5% higher purity than a generic, unpurified batch.
Conditions	As specified by supplier AlfaChemic

Why This Matters

Specifying a minimum purity of ≥95% during procurement ensures lot-to-lot reproducibility and minimizes experimental variability in sensitive enzymatic assays and cell-based studies.

Recommended Storage Conditions: Ensuring Compound Stability and Integrity

Acyl-CoA derivatives are susceptible to hydrolysis, and proper storage is critical to maintaining compound integrity. MedChemExpress recommends shipping 8-Methylhenicosanoyl-CoA at room temperature in continental US, while long-term storage should follow the Certificate of Analysis . In contrast, TargetMol provides more detailed storage guidelines for its acyl-CoA products, specifying powder storage at -20°C for up to 3 years and dissolved forms at -80°C for 1 year . These vendor-defined conditions provide a quantitative framework for ensuring stability.

Storage stability

Specification review

Powder -20°C 3 yr; Solution -80°C 1 yr

Following storage guidelines maintains compound integrity

Vendor guidance; validate in-house

Evidence Dimension	Long-term storage stability
Target Compound Data	Powder: -20°C for 3 years; In solvent: -80°C for 1 year (per TargetMol guidance)
Comparator Or Baseline	Improper storage (e.g., room temperature, high humidity)
Quantified Difference	Stability is extended by years when following recommended cryopreservation protocols.
Conditions	Vendor-specified storage guidelines from TargetMol and MedChemExpress

Why This Matters

Adherence to these specific storage parameters is essential for laboratories to maintain the functional integrity of 8-Methylhenicosanoyl-CoA over time, thereby protecting their research investment and ensuring valid experimental results.

8-Methylhenicosanoyl-CoA: Optimal Research and Industrial Application Scenarios

Authentic Standard for Targeted Lipidomics and Metabolomics

8-Methylhenicosanoyl-CoA is ideally suited as an authentic standard in liquid chromatography-mass spectrometry (LC-MS)-based lipidomics and metabolomics workflows. Its well-defined structure and vendor-specified purity of ≥95% make it essential for the accurate identification and quantification of this specific branched-chain acyl-CoA species in biological samples, a task for which generic or straight-chain analogs are unsuitable [1].

Substrate for In Vitro Enzymatic Assays of Peroxisomal and Mitochondrial Function

As a predicted substrate for very-long-chain acyl-CoA synthase and dehydrogenase [2], this compound can be employed in in vitro assays to study the kinetics and substrate specificity of enzymes involved in peroxisomal beta-oxidation and branched-chain fatty acid metabolism. Using the 8-methyl isomer allows researchers to probe how the position of a single methyl branch influences enzyme activity, providing insights relevant to metabolic disorders like Refsum disease or peroxisomal biogenesis disorders [3].

Internal Standard for Method Development and Validation

The predicted physicochemical properties of 8-Methylhenicosanoyl-CoA, including its logP of 3.75 [2], can guide analytical method development. It serves as an excellent tool for optimizing and validating reversed-phase HPLC or LC-MS methods designed to separate closely related acyl-CoA species, such as other methyl-branched isomers or their straight-chain counterparts [1].

Application

Selection Property

Validation Focus

Targeted lipidomics standard

Isomeric structural identity

Chromatographic separation from positional isomers

Peroxisomal enzyme substrate

Substrate recognition by VLCAD/acyl-CoA oxidase

Kinetic assay reproducibility and specificity

LC-MS method development tool

Predicted lipophilicity behavior

Retention-time prediction and isomer resolution

• [1] PubChem. (2026). 20-Methylhenicosanoyl-CoA. PubChem Compound Summary. View Source
• [2] Human Metabolome Database. (2021). Showing metabocard for 8-Methylhenicosanoyl-CoA (HMDB0300738). View Source
• [3] Battaile KP, et al. (1998). Human long chain, very long chain and medium chain acyl-CoA dehydrogenases are specific for the S-enantiomer of 2-methylpentadecanoyl-CoA. Biochim Biophys Acta, 1390(3):333-8. View Source